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Compound of Interest

Compound Name: Laricitrin

Cat. No.: B037798

Audience: Researchers, scientists, and drug development professionals.
Introduction

Laricitrin is a methoxylated flavonoid, specifically a 3'-O-methylated derivative of myricetin,
found in various plant species, including those of the Larix genus. This compound and its
glycosides have garnered interest for their potential biological activities, including antioxidant
and skin-protective effects. Accurate and sensitive quantification of Laricitrin in different
matrices is crucial for pharmacokinetic studies, quality control of herbal products, and research
into its pharmacological effects. This application note details a robust and validated Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the detection and
quantification of Laricitrin.

Analytical Method

Liquid chromatography-mass spectrometry (LC-MS) is a highly effective technique for
analyzing the phytochemical composition of natural products, offering precision in the
detection, quantification, and characterization of various bioactive compounds like flavonoids.
For the analysis of flavonoids, reversed-phase liquid chromatography is a common approach,
typically utilizing C18 columns with a mobile phase consisting of an acidified aqueous solution
and an organic solvent such as acetonitrile or methanol.

Liquid Chromatography Parameters

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b037798?utm_src=pdf-interest
https://www.benchchem.com/product/b037798?utm_src=pdf-body
https://www.benchchem.com/product/b037798?utm_src=pdf-body
https://www.benchchem.com/product/b037798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The chromatographic separation can be performed using a UPLC/HPLC system. The
parameters provided below are a robust starting point for the separation of Laricitrin.

Parameter Value

Acquity UPLC BEH C18 (1.7 pm, 2.1 mm x 100

Column mm)
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Flow Rate 0.4 mL/min
Injection Volume 5pL
Column Temperature 40 °C
Gradient Elution See Table 2
Table 2: Gradient Elution Program
Time (minutes) % Mobile Phase A % Mobile Phase B
0.0 95 5
1.0 95 5
8.0 40 60
9.0 5 95
10.0 5 95
10.1 95 5
12.0 95 5

Mass Spectrometry Parameters

A triple quadrupole mass spectrometer is recommended for quantitative analysis using Multiple
Reaction Monitoring (MRM). Electrospray ionization (ESI) is a suitable ionization technique for
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flavonoids.

Parameter Value

o Electrospray lonization (ESI), Positive and
lonization Mode

Negative
Precursor lon ([M+H]*) m/z 333.06
Precursor lon ([M-H]™) m/z 331.04
Product lon (Positive) To be optimized, e.g., m/z 318.0 (loss of CH3)

To be optimized, e.g., m/z 151.0 (Retro-Diels-

Product lon (Negative) Alder f t)
er fragmen

Capillary Voltage 3.5kV
Gas Temperature 300 °C
Gas Flow 10 L/min
Nebulizer Pressure 35 psi

Method Validation

A comprehensive validation should be performed to ensure the reliability of the method. The
following tables summarize the expected performance characteristics, based on validated
methods for structurally similar flavonoids.

Table 3: Linearity and Sensitivity

Linear Range Correlation
Analyte . LOD (ng/mL) LOQ (ng/mL)
(ng/mL) Coefficient (r?)

Laricitrin 1-1000 >0.995 0.5 1.0

Table 4: Accuracy and Precision
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Spiked Intra-day Inter-day
] Accuracy (% .. ..
Analyte Concentration Precision (% Precision (%
Recovery)

(ng/mL) RSD) RSD)
Laricitrin 5 98.5 <5% < 8%
50 101.2 < 4% < 6%
500 99.8 < 3% <5%

Table 5: Recovery and Matrix Effect

Spiked

. Extraction .
Analyte Concentration Matrix Effect (%)
Recovery (%)
(ng/mL)
Laricitrin 5 88.2 92.1
50 91.5 94.5
500 90.8 93.7

Protocols

Protocol 1: Standard Solution Preparation

e Primary Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of Laricitrin reference standard
and dissolve it in 1.0 mL of methanol.

o Working Stock Solution (100 pg/mL): Dilute 100 uL of the primary stock solution to 1.0 mL
with methanol.

o Calibration Standards: Prepare a series of calibration standards by serial dilution of the
working stock solution with a 50:50 mixture of methanol and water to achieve concentrations
ranging from 1 ng/mL to 1000 ng/mL.

Protocol 2: Sample Preparation from Plant Material (e.g., Larix Bark)

This protocol is based on methods for extracting polyphenols from larch bark.
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e Grinding: Grind the dried plant material to a fine powder (e.g., 40 mesh).

o Extraction:

[¢]

Accurately weigh 1.0 g of the powdered sample into a centrifuge tube.

Add 20 mL of 70% ethanol in water.

[¢]

[e]

Vortex for 1 minute to ensure thorough mixing.

o

Sonicate in an ultrasonic bath for 30 minutes at room temperature.
o Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.
e Filtration and Dilution:
o Collect the supernatant.
o Filter the supernatant through a 0.22 pum syringe filter into an LC vial.

o Dilute the sample with the initial mobile phase (95% A, 5% B) if necessary to fall within the
calibration range.

Protocol 3: LC-MS/MS Analysis Workflow

o Equilibrate the LC system with the initial mobile phase conditions for at least 15 minutes or
until a stable baseline is achieved.

o Set up the injection sequence in the instrument software, including blanks, calibration
standards, quality control samples, and the prepared unknown samples.

« Inject the samples and acquire data using the parameters outlined in the "Analytical Method"
section.

» Process the data using the appropriate software. Generate a calibration curve by plotting the
peak area of the analyte against the concentration.
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» Determine the concentration of Laricitrin in the unknown samples by interpolating their peak
areas from the calibration curve.

Visualizations

Laricitrin Analysis Workflow
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Figure 1: LC-MS/MS Workflow for Laricitrin Quantification

Click to download full resolution via product page

Caption: LC-MS/MS Workflow for Laricitrin Quantification.
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Laricitrin in Skin Protection Signaling Pathway

!stmulates / inhibits

Intracellular ROS
Generation

inhibits

activates

ERK Phosphorylation

increases

MMP-1 Secretion

Collagen Degradation
(Skin Aging)

Figure 2: Laricitrin's Role in Skin Protection

Click to download full resolution via product page

Caption: Laricitrin's Role in Skin Protection.

 To cite this document: BenchChem. [Application Note: Quantitative Analysis of Laricitrin
using a Validated LC-MS/MS Method]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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